Cas no 1025237-08-4 ((2E)-2-(5-chloro-1,3-dihydrobenzimidazol-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile)

• Product Name: (2E)-2-(5-chloro-1,3-dihydrobenzimidazol-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile
• CAS No: 1025237-08-4
• MF: C₁₄H₁₄ClN₃O
• MW: 275.733461856842
• MDL: MFCD00169878
• CID: 5176062
• Update Time: 2026-03-04

(2E)-2-(5-chloro-1,3-dihydrobenzimidazol-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(5-chloro-1,3-dihydrobenzimidazol-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile

• MDL： MFCD00169878
• Inchi： 1S/C14H14ClN3O/c1-14(2,3)12(19)9(7-16)13-17-10-5-4-8(15)6-11(10)18-13/h4-6,17-18H,1-3H3/b13-9+
• InChI Key： BJJOAGUVWHLESX-UKTHLTGXSA-N
• SMILES： C(#N)/C(=C1/NC2=CC=C(Cl)C=C2N/1)/C(=O)C(C)(C)C

Additional information on (2E)-2-(5-chloro-1,3-dihydrobenzimidazol-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile

Comprehensive Overview of (2E)-2-(5-chloro-1,3-dihydrobenzimidazol-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile (CAS No. 1025237-08-4)

The compound (2E)-2-(5-chloro-1,3-dihydrobenzimidazol-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile, identified by its CAS No. 1025237-08-4, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzimidazole core and a nitrile functional group, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trending topics in the field.

One of the most frequently searched questions about (2E)-2-(5-chloro-1,3-dihydrobenzimidazol-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile revolves around its synthesis and mechanism of action. Researchers are particularly intrigued by its E-configuration, which plays a critical role in its molecular interactions. The compound's chloro-substituted benzimidazole moiety is known to enhance its binding affinity to biological targets, making it a promising candidate for drug discovery. Recent studies have highlighted its potential in modulating enzyme activity, a topic gaining traction in precision medicine and targeted therapy discussions.

In the context of agrochemical innovation, CAS No. 1025237-08-4 has been explored for its herbicidal and fungicidal properties. The 4,4-dimethyl-3-oxopentanenitrile segment contributes to its stability and bioavailability, key factors in developing sustainable crop protection solutions. With the growing demand for eco-friendly pesticides, this compound's role in reducing environmental impact aligns with global trends toward green chemistry.

Another area of interest is the compound's spectroscopic characterization. Analytical techniques such as NMR, HPLC, and mass spectrometry are often employed to verify its purity and structural integrity. These methods are frequently searched by quality control professionals and academic researchers, reflecting the compound's importance in method development and analytical validation.

The pharmacokinetic profile of (2E)-2-(5-chloro-1,3-dihydrobenzimidazol-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile is another hot topic. Its logP value and metabolic stability are critical parameters for drug candidates, often discussed in forums focused on ADME (Absorption, Distribution, Metabolism, and Excretion) studies. These discussions are particularly relevant given the rise of computational chemistry tools that predict compound behavior in silico.

From a commercial perspective, the availability of CAS No. 1025237-08-4 in research-grade quantities has been a point of inquiry. Suppliers often highlight its use in high-throughput screening and lead optimization, addressing the needs of pharmaceutical and biotech industries. The compound's structure-activity relationship (SAR) data is also a sought-after resource for medicinal chemists.

In summary, (2E)-2-(5-chloro-1,3-dihydrobenzimidazol-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile represents a versatile scaffold with broad applicability. Its integration into cutting-edge research areas like drug discovery, agrochemical development, and analytical chemistry underscores its value. By addressing common search queries and aligning with industry trends, this overview aims to provide a comprehensive yet accessible resource for professionals and enthusiasts alike.